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Compound of Interest

Compound Name: Jak-IN-3

Cat. No.: B10854354 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical compounds are paramount. This guide provides essential safety and

logistical information for the proper disposal of Jak-IN-3, a potent JAK inhibitor. Adherence to

these procedures is critical for maintaining a safe laboratory environment and ensuring

regulatory compliance.

While a specific Safety Data Sheet (SDS) for Jak-IN-3 (CAS No. 1400876-94-9) is not readily

available in public domains, this document synthesizes general best practices for the disposal

of potent kinase inhibitors and similar chemical reagents, drawing from available safety data for

analogous compounds.

Key Safety and Handling Information
Proper personal protective equipment (PPE) is the first line of defense when handling Jak-IN-3.

This includes, but is not limited to, safety goggles, chemical-resistant gloves, and a lab coat. All

handling of the solid compound or its solutions should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to avoid inhalation of dust or aerosols.

Summary of Quantitative Data
The following table summarizes key quantitative data relevant to the safe handling and

disposal of Jak-IN-3 and similar kinase inhibitors. This information is aggregated from various

supplier and safety data resources.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b10854354?utm_src=pdf-interest
https://www.benchchem.com/product/b10854354?utm_src=pdf-body
https://www.benchchem.com/product/b10854354?utm_src=pdf-body
https://www.benchchem.com/product/b10854354?utm_src=pdf-body
https://www.benchchem.com/product/b10854354?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value/Information Source/Notes

CAS Number 1400876-94-9
MedChemExpress Product

Information[1]

GHS Hazard Statements
May cause an allergic skin

reaction.[2]

Generic Safety Data Sheet.

Specific hazards for Jak-IN-3

have not been fully

characterized.

Storage Temperature
Solid: -20°C for 3 years;

Solution: -80°C for 1 year

Based on supplier

recommendations for similar

compounds.

Solubility Soluble in DMSO
MedChemExpress Product

Information[1]

Disposal Consideration

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.[3][4]

General recommendation for

chemical waste.

Step-by-Step Disposal Protocol
The proper disposal of Jak-IN-3, whether in solid form or in solution, is crucial to prevent

environmental contamination and ensure personnel safety. The following protocol outlines the

recommended steps for disposal.

Experimental Protocol: Disposal of Jak-IN-3
Deactivation of Small Quantities (Optional, for solutions): For small residual amounts of Jak-
IN-3 in solution (e.g., from washing labware), a chemical deactivation step can be

considered. This typically involves treatment with a solution of sodium hypochlorite (bleach)

followed by neutralization with a reducing agent like sodium thiosulfate. Note: This step

should only be performed by trained personnel and in a chemical fume hood, as reactions

can be exothermic and produce hazardous fumes. The feasibility and safety of this method

for Jak-IN-3 have not been formally validated.

Waste Segregation:
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Solid Waste: Unused or expired solid Jak-IN-3, as well as any grossly contaminated

materials (e.g., weigh boats, pipette tips), should be collected in a dedicated, clearly

labeled hazardous waste container. The container should be sealed to prevent the release

of dust.

Liquid Waste: Solutions containing Jak-IN-3 (e.g., experimental residues, washings)

should be collected in a separate, sealed, and clearly labeled hazardous liquid waste

container. Do not mix with other incompatible waste streams.

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE

should be placed in a designated hazardous waste bag.

Waste Labeling: All waste containers must be clearly labeled with the words "Hazardous

Waste," the full chemical name "Jak-IN-3," and the approximate concentration and quantity.

Storage of Waste: Hazardous waste containers should be stored in a designated, secure,

and well-ventilated area, away from general laboratory traffic and incompatible materials,

pending pickup by a licensed hazardous waste disposal service.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's Environmental Health and Safety (EHS) office or a certified

chemical waste disposal contractor. Never dispose of Jak-IN-3 down the drain or in regular

trash.[3][5][6][7]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Jak-IN-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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